5-bromo-2-[(2-ethylbutanoyl)amino]benzoic acid

• IUPAC Name: 5-bromo-2-(2-ethylbutanoylamino)benzoic acid
• InChI: InChI=1S/C13H16BrNO3/c1-3-8(4-2)12(16)15-11-6-5-9(14)7-10(11)13(17)18/h5-8H,3-4H2,1-2H3,(H,15,16)(H,17,18)
• InChI Key: HQFGDHACKQLXCP-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=C(C=C(C=C1)Br)C(=O)O
• Molecular Formula: C13H16BrNO3
• Molecular Weight: 314.17 g/mol

Description

5-bromo-2-[(2-ethylbutanoyl)amino]benzoic acid, also known as B-Ethylbutyryl-5-bromoanthranilic acid, is a chemical compound that belongs to the class of benzoic acids. It is a white to off-white powder that is soluble in organic solvents but insoluble in water. This compound has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-bromo-2-[(2-ethylbutanoyl)amino]benzoic acidyl-5-bromoanthranilic acid is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes that are involved in the inflammatory and tumor-promoting pathways.
Biochemical and Physiological Effects:
5-bromo-2-[(2-ethylbutanoyl)amino]benzoic acidyl-5-bromoanthranilic acid has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the production of inflammatory cytokines, such as TNF-alpha and IL-6, and to reduce the activity of certain enzymes that promote tumor growth. It has also been shown to possess anti-oxidant properties, which may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-bromo-2-[(2-ethylbutanoyl)amino]benzoic acidyl-5-bromoanthranilic acid is its ability to inhibit the activity of certain enzymes that are involved in the inflammatory and tumor-promoting pathways. This makes it a potentially useful tool for studying these pathways in vitro. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of potential future directions for research involving 5-bromo-2-[(2-ethylbutanoyl)amino]benzoic acidyl-5-bromoanthranilic acid. One area of interest is its potential use as a diagnostic tool for detecting cancer. Another area of interest is its potential use as a therapeutic agent for the treatment of inflammatory diseases and cancer. Further research is needed to fully understand the mechanism of action of this compound and to identify its potential applications in various fields.
In conclusion, 5-bromo-2-[(2-ethylbutanoyl)amino]benzoic acidyl-5-bromoanthranilic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It possesses anti-inflammatory, anti-tumor, and anti-oxidant properties and has been investigated for its potential use as a diagnostic tool for detecting cancer. Further research is needed to fully understand the mechanism of action of this compound and to identify its potential applications in various fields.

Synthesis Methods

The synthesis of 5-bromo-2-[(2-ethylbutanoyl)amino]benzoic acidyl-5-bromoanthranilic acid involves the reaction of 5-bromoanthranilic acid with 2-ethylbutyryl chloride in the presence of a base such as triethylamine. The reaction takes place at room temperature and yields the desired product in good yield.

Scientific Research Applications

5-bromo-2-[(2-ethylbutanoyl)amino]benzoic acidyl-5-bromoanthranilic acid has been extensively studied for its potential applications in various fields. It has been found to possess anti-inflammatory, anti-tumor, and anti-oxidant properties. It has also been investigated for its potential use as a diagnostic tool for detecting cancer.